Cas no 1352925-67-7 (3-Benzyl-3-azabicyclo[3.1.1]heptane)

3-Benzyl-3-azabicyclo[3.1.1]heptane is a bicyclic amine derivative featuring a rigid azabicyclo[3.1.1]heptane core with a benzyl substituent at the nitrogen position. This structure imparts steric and electronic properties that make it a valuable intermediate in pharmaceutical and organic synthesis. The constrained bicyclic framework enhances molecular rigidity, which can be advantageous in drug design for improving target selectivity and metabolic stability. The benzyl group offers further functionalization potential, enabling diverse derivatization strategies. Its well-defined stereochemistry and structural uniqueness make it suitable for applications in medicinal chemistry, particularly in the development of CNS-active compounds or as a scaffold for bioactive molecule synthesis.
3-Benzyl-3-azabicyclo[3.1.1]heptane structure
1352925-67-7 structure
Product Name:3-Benzyl-3-azabicyclo[3.1.1]heptane
CAS No:1352925-67-7
MF:C13H17N
MW:187.280783414841
MDL:MFCD21099570
CID:1016042
PubChem ID:71742960
Update Time:2025-08-03

3-Benzyl-3-azabicyclo[3.1.1]heptane Chemical and Physical Properties

Names and Identifiers

    • 3-Benzyl-3-azabicyclo[3.1.1]heptane
    • 1352925-67-7
    • 3-Benzyl-3-azabicyclo[3.1.1]heptane, 96%
    • CS-0445116
    • CEC92567
    • AKOS026751518
    • SCHEMBL20488466
    • MDL: MFCD21099570
    • Inchi: 1S/C13H17N/c1-2-4-11(5-3-1)8-14-9-12-6-13(7-12)10-14/h1-5,12-13H,6-10H2
    • InChI Key: LVTBBEDFAJAYQS-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CC=2)CC2CC(C1)C2

Computed Properties

  • Exact Mass: 187.136099547g/mol
  • Monoisotopic Mass: 187.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 3.2Ų

3-Benzyl-3-azabicyclo[3.1.1]heptane Pricemore >>

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